Cas no 87896-55-7 (2-(2,6-dimethoxyphenyl)propan-1-amine)

• Product Name: 2-(2,6-dimethoxyphenyl)propan-1-amine
• CAS No: 87896-55-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6503526
• PubChem ID: 3029789
• Update Time: 2025-06-26

2-(2,6-dimethoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenyl)propan-1-amine
• SCHEMBL11280900
• 87896-55-7
• EN300-1843158

• Inchi： 1S/C11H17NO2/c1-8(7-12)11-9(13-2)5-4-6-10(11)14-3/h4-6,8H,7,12H2,1-3H3
• InChI Key： ZNUVRZNROAIMTL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(C)CN)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(2,6-dimethoxyphenyl)propan-1-amine

2-(2,6-Dimethoxyphenyl)Propan-1-Amine

2-(2,6-Dimethoxyphenyl)Propan-1-Amine, also known by its CAS number 87896-55-7, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a dimethoxyphenyl group with a propanamine backbone. The presence of the dimethoxy substituents on the aromatic ring imparts distinctive electronic and steric properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-(2,6-dimethoxyphenyl)propan-1-amine as a building block for synthesizing bioactive molecules. Researchers have explored its role in the development of novel antidepressants, where its ability to modulate neurotransmitter systems has shown promise. Additionally, this compound has been utilized in the synthesis of pesticides and herbicides, demonstrating its versatility in agricultural applications. The compound's stability under various reaction conditions further enhances its utility in organic synthesis.

The synthesis of 2-(2,6-dimethoxyphenyl)propan-1-amine typically involves a multi-step process, often starting with the preparation of the dimethoxybenzene derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. This approach not only aligns with green chemistry principles but also facilitates large-scale production for industrial applications.

In terms of pharmacological applications, 2-(2,6-dimethoxyphenyl)propan-1-amine has been investigated for its potential as a neuroprotective agent. Studies suggest that it may exert its effects through modulation of oxidative stress pathways and inhibition of pro-inflammatory cytokines. These findings underscore its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound has been explored in the context of drug delivery systems. Its amphiphilic nature allows it to serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Researchers have reported successful incorporation of this compound into lipid nanoparticles and polymeric micelles, paving the way for innovative drug delivery strategies.

The structural versatility of 2-(2,6-dimethoxyphenyl)propan-1-amine also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them suitable for gas storage and catalysis.

From an environmental perspective, recent studies have focused on the biodegradation and toxicity profiles of 2-(2,6-dimethoxyphenyl)propan-1-amine. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental persistence. This information is crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, 2-(2,6-Dimethoxyphenyl)Propan-1-Amine (CAS No: 87896-55-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties continue to inspire innovative research directions, from drug discovery to advanced materials development. As ongoing studies uncover new facets of its potential, this compound is poised to play an increasingly significant role in both academic and industrial settings.